Cas no 741717-67-9 (Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-)

• Product name: Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-
• CAS No: 741717-67-9
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1766099
• PubChem ID: 11412973

Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-(4-methylphenyl)-1H-pyrrol-2-yl]-
• 741717-67-9
• DTXSID201251666
• 1-[1-(4-Methylphenyl)-1H-pyrrol-2-yl]ethanone

• Inchi： InChI=1S/C13H13NO/c1-10-5-7-12(8-6-10)14-9-3-4-13(14)11(2)15/h3-9H,1-2H3
• InChI Key： AXCMOQKMFMZNPD-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2C=CC=C2C(=O)C

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22Ų
• XLogP3: 2.7